molecular formula C9H13N3O B8384237 2-Amino-6-dimethylaminobenzamide

2-Amino-6-dimethylaminobenzamide

Cat. No.: B8384237
M. Wt: 179.22 g/mol
InChI Key: HOWHTZHTGFDSBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-6-dimethylaminobenzamide is a useful research compound. Its molecular formula is C9H13N3O and its molecular weight is 179.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H13N3O

Molecular Weight

179.22 g/mol

IUPAC Name

2-amino-6-(dimethylamino)benzamide

InChI

InChI=1S/C9H13N3O/c1-12(2)7-5-3-4-6(10)8(7)9(11)13/h3-5H,10H2,1-2H3,(H2,11,13)

InChI Key

HOWHTZHTGFDSBK-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=CC=CC(=C1C(=O)N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Amino-6-dimethylaminobenzamide is prepared by adding a suspension of 2-dimethylamino-6-nitrobenzonitrile and hydrazine hydrate in ethanol to a suspension of Raney nickel in ethanol while maintaining the reaction temperature at about 65° C. The mixture is then heated to reflux for about half an hour, filtered through Celite and evaporated to dryness. The solid product may be recrystallized from ethanol or used neat in the reaction with ethyl oxalyl chloride.
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